Cas no 643768-07-4 (Benzo[c]thiophene, 5,6-diphenoxy-1,3-diphenyl-, 2-oxide)

Benzo[c]thiophene, 5,6-diphenoxy-1,3-diphenyl-, 2-oxide structure
643768-07-4 structure
Product Name:Benzo[c]thiophene, 5,6-diphenoxy-1,3-diphenyl-, 2-oxide
CAS No:643768-07-4
MF:C32H22O3S
MW:486.580287456512
CID:423916
PubChem ID:71379954
Update Time:2025-04-19

Benzo[c]thiophene, 5,6-diphenoxy-1,3-diphenyl-, 2-oxide Chemical and Physical Properties

Names and Identifiers

    • Benzo[c]thiophene, 5,6-diphenoxy-1,3-diphenyl-, 2-oxide
    • 5,6-diphenoxy-1,3-diphenyl-2-benzothiophene 2-oxide
    • 5,6-Diphenoxy-1,3-diphenyl-2H-2-benzothiophen-2-one
    • DTXSID40802489
    • 643768-07-4
    • Inchi: 1S/C32H22O3S/c33-36-31(23-13-5-1-6-14-23)27-21-29(34-25-17-9-3-10-18-25)30(35-26-19-11-4-12-20-26)22-28(27)32(36)24-15-7-2-8-16-24/h1-22H
    • InChI Key: SPBMMHGRZUKPNE-UHFFFAOYSA-N
    • SMILES: S1(C(C2C=CC=CC=2)=C2C=C(C(=CC2=C1C1C=CC=CC=1)OC1C=CC=CC=1)OC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 486.12906
  • Monoisotopic Mass: 486.12896573g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 6
  • Complexity: 870
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.6
  • Topological Polar Surface Area: 54.7Ų

Experimental Properties

  • PSA: 35.53

Benzo[c]thiophene, 5,6-diphenoxy-1,3-diphenyl-, 2-oxide Related Literature

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